Cas no 1128-77-4 (3,9-Diazabicyclo[4.2.1]nonan-4-one,3,9-dimethyl-)
1128-77-4 structure
Product Name:3,9-Diazabicyclo[4.2.1]nonan-4-one,3,9-dimethyl-
CAS No:1128-77-4
MF:C9H16N2O
MW:168.236142158508
CID:237087
PubChem ID:282181
Update Time:2025-04-19
3,9-Diazabicyclo[4.2.1]nonan-4-one,3,9-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,9-Diazabicyclo[4.2.1]nonan-4-one,3,9-dimethyl-
- 4,9-dimethyl-4,9-diazabicyclo[4.2.1]nonan-3-one
- 3,9-Dimethyl-3,9-diazabicyclo[4.2.1]nonan-4-one
- AC1L5VWD
- AC1Q6LIY
- AG-K-94172
- AR-1F0326
- CTK4A8007
- NSC135362
- NSC-135362
- 3,9-Diazabicyclo[4.2.1]nonan-4-one, 3,9-dimethyl-
- 3,9-Dimethyl-3,9-diazabicyclo[4.2.1]nonan-4-one #
- HNDXTHOYSWHZEI-UHFFFAOYSA-N
- NSC 135362
- DTXSID10300205
- AKOS040765651
- 1128-77-4
-
- Inchi: 1S/C9H16N2O/c1-10-6-8-4-3-7(11(8)2)5-9(10)12/h7-8H,3-6H2,1-2H3
- InChI Key: HNDXTHOYSWHZEI-UHFFFAOYSA-N
- SMILES: O=C1CC2CCC(CN1C)N2C
Computed Properties
- Exact Mass: 168.12638
- Monoisotopic Mass: 168.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- Density: 1.056
- Boiling Point: 281.5°Cat760mmHg
- Flash Point: 120°C
- Refractive Index: 1.502
- PSA: 23.55
- LogP: 0.18710
3,9-Diazabicyclo[4.2.1]nonan-4-one,3,9-dimethyl- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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